Cas no 73796-06-2 (4-(1H-indol-4-yl)butan-2-one)

• Product Name: 4-(1H-indol-4-yl)butan-2-one
• CAS No: 73796-06-2
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 541955
• PubChem ID: 12515451
• Update Time: 2025-04-19

4-(1H-indol-4-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(1H-indol-4-yl)-
• 4-(1H-indol-4-yl)butan-2-one
• SCHEMBL13322432
• 73796-06-2
• EN300-1831221
• DTXSID20501029

• Inchi： 1S/C12H13NO/c1-9(14)5-6-10-3-2-4-12-11(10)7-8-13-12/h2-4,7-8,13H,5-6H2,1H3
• InChI Key： ZOPBPIZFFLJOAR-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1=CC=CC2=C1C=CN2

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles